Cas no 64988-72-3 (3-Butyl-5-(chloromethyl)-1,2-oxazole)

• Product Name: 3-Butyl-5-(chloromethyl)-1,2-oxazole
• CAS No: 64988-72-3
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 2793178
• PubChem ID: 12364603
• Update Time: 2025-05-30

3-Butyl-5-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-BUTYL-5-(CHLOROMETHYL)-1,2-OXAZOLE
• DTXSID20494366
• Isoxazole, 3-butyl-5-(chloromethyl)-
• EN300-4276529
• 3-butyl-5-(chloromethyl)isoxazole
• 64988-72-3
• SCHEMBL11371889
• 3-Butyl-5-(chloromethyl)-1,2-oxazole

• Inchi： 1S/C8H12ClNO/c1-2-3-4-7-5-8(6-9)11-10-7/h5H,2-4,6H2,1H3
• InChI Key： MRSPNNOEVHXZNB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CCCC)=NO1

Computed Properties

• Exact Mass: 173.0607417Da
• Monoisotopic Mass: 173.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Butyl-5-(chloromethyl)-1,2-oxazole

3-Butyl-5-(chloromethyl)-1,2-Oxazole: A Comprehensive Overview

3-Butyl-5-(chloromethyl)-1,2-Oxazole, also known by its CAS number CAS No. 64988-72-3, is a heterocyclic compound with significant applications in various fields of organic chemistry. This compound belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The structure of 3-butyl-5-(chloromethyl)-1,2-oxazole features a butyl group at the 3-position and a chloromethyl group at the 5-position, making it a versatile molecule for both academic research and industrial applications.

The synthesis of 3-butyl-5-(chloromethyl)-1,2-oxazole typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made 3-butyl-5-(chloromethyl)-1,2-oxazole more accessible for large-scale production.

In terms of applications, 3-butyl-5-(chloromethyl)-1,2-oxazole has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, recent studies have explored its potential in developing anti-inflammatory agents and anticancer drugs.

Beyond pharmaceuticals, 3-butyl-5-(chloromethyl)-1,2-oxazole also plays a role in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been highlighted in several research papers. The compound's stability under various environmental conditions makes it suitable for agricultural applications where durability is essential.

The chemical properties of 3-butyl-5-(chloromethyl)-1,2-oxazole are well-documented. It exhibits moderate solubility in common organic solvents and is relatively stable under normal storage conditions. However, exposure to strong acids or bases can lead to decomposition, necessitating careful handling during synthesis and storage.

In terms of safety considerations, while 3-butyl-5-(chloromethyl)-1,2-Oxazole is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and use. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in the workplace.

The latest research on CAS No. 64988-72-3 has focused on its potential as a building block for advanced materials. Scientists have explored its use in creating novel polymers with enhanced thermal stability and mechanical properties. These findings open new avenues for its application in high-performance materials used in aerospace and automotive industries.

In conclusion, 3-butyl-5-(chloromethyl)-1,2-Oxazole, identified by its CAS number CAS No. 64988-72-3, is a versatile compound with wide-ranging applications across multiple industries. Its structural versatility and favorable chemical properties make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses and improvements in its synthesis methods, the significance of this compound is expected to grow further in the coming years.